Diethyl trans-3-Hexenedioate
Overview
Description
Diethyl trans-3-Hexenedioate is an organic compound that belongs to the family of esters . It is a colorless to almost colorless clear liquid .
Molecular Structure Analysis
The molecular formula of Diethyl trans-3-Hexenedioate is C10H16O4 . Its molecular weight is 200.23 g/mol .
Physical And Chemical Properties Analysis
Diethyl trans-3-Hexenedioate is a liquid at 20 degrees Celsius . It has a specific gravity of 1.04 and a refractive index of 1.44 . It has a flash point of 111 °C .
Scientific Research Applications
Organic Synthesis
Diethyl trans-3-hexenedioate plays a significant role in organic synthesis. It is utilized in synthesizing π-allylic complexes of palladium from unsaturated esters, which are valuable in organic chemistry for the creation of various compounds. The method involves the reaction of diethyl 3-hexenedioate with palladium chloride to produce corresponding π-allylic complexes. This approach is useful for step-by-step carbon monoxide introduction in organic synthesis (Tsuji & Imamura, 1967).
Metabolic Studies
In the context of metabolic studies, diethyl trans-3-hexenedioate, specifically its isomeric forms, has been identified in human urine. These compounds are indicators of altered fatty acid metabolism, and their identification helps in understanding various metabolic disorders. The study used techniques like gas chromatography and mass spectrometry for the identification of these compounds (Jin & Tserng, 1989).
Pharmaceutical Synthesis
This compound is also significant in the pharmaceutical industry. For instance, it has been used in synthesizing key intermediates leading to pestalotin, a compound with potential pharmaceutical applications. The synthesis involves the reaction of ethyl 2-acetoxy-3-oxoheptanoate with various compounds to ultimately yield a derivative of diethyl 3-hexenedioate (Takeda, Amano & Tsuboi, 1977).
Stereochemical Studies
Diethyl trans-3-hexenedioate is also used in stereochemical studies, particularly in investigating the nucleophilic substitution reactions. These studies provide valuable insights into the stereochemical aspects of organic reactions, enhancing our understanding of molecular interactions and transformations (Itoh et al., 1980).
Electrochemical Conversion
In the field of sustainable chemistry, diethyl trans-3-hexenedioate is involved in electrocatalytic processes. For example, it has been used in the electrocatalytic conversion of muconic acid to biobased diacid monomers, which are crucial for producing eco-friendly polyamides and polyesters (Matthiesen et al., 2016).
Semiconductor Photocatalysis
It has applications in photocatalysis using semiconductors, particularly in the cis-trans photoisomerization of alkenes. This process is important in the context of surface science and materials engineering, where the control of molecular configurations on surfaces is crucial (Yanagida, Mizumoto & Pac, 1986).
properties
IUPAC Name |
diethyl (E)-hex-3-enedioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O4/c1-3-13-9(11)7-5-6-8-10(12)14-4-2/h5-6H,3-4,7-8H2,1-2H3/b6-5+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIDKJPKYCLMJQW-AATRIKPKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC=CCC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C/C=C/CC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl trans-3-Hexenedioate | |
CAS RN |
25432-03-5 |
Source
|
| Record name | NSC99233 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=99233 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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